4-chloro-3-{[(2,4-dimethylphenyl)amino]sulfonyl}-N-(2-methoxybenzyl)benzamide

• IUPAC Name: 4-chloro-3-[(2,4-dimethylphenyl)sulfamoyl]-N-[(2-methoxyphenyl)methyl]benzamide
• InChI: InChI=1S/C23H23ClN2O4S/c1-15-8-11-20(16(2)12-15)26-31(28,29)22-13-17(9-10-19(22)24)23(27)25-14-18-6-4-5-7-21(18)30-3/h4-13,26H,14H2,1-3H3,(H,25,27)
• InChI Key: WQLZHLJNXNCSHM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC3=CC=CC=C3OC)Cl)C
• Molecular Formula: C23H23ClN2O4S
• Molecular Weight: 459.0 g/mol

Description

4-chloro-3-{[(2,4-dimethylphenyl)amino]sulfonyl}-N-(2-methoxybenzyl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-3-{[(2,4-dimethylphenyl)amino]sulfonyl}-N-(2-methoxybenzyl)benzamide involves the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many cancer cells and is involved in promoting tumor growth and survival. By inhibiting CA IX, this compound disrupts the pH balance in cancer cells, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound has minimal toxicity to normal cells, making it a promising candidate for cancer therapy. It has also been found to have anti-angiogenic effects, meaning it inhibits the growth of blood vessels that supply nutrients to tumors.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-3-{[(2,4-dimethylphenyl)amino]sulfonyl}-N-(2-methoxybenzyl)benzamide in lab experiments is its specificity for CA IX, which is overexpressed in many cancer cells. Additionally, its minimal toxicity to normal cells makes it a safer alternative to traditional chemotherapy drugs. However, its limited solubility in water can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 4-chloro-3-{[(2,4-dimethylphenyl)amino]sulfonyl}-N-(2-methoxybenzyl)benzamide. One area of interest is its potential use in combination therapy with other cancer drugs. Additionally, further research is needed to determine the optimal dosage and administration methods for this compound. Finally, its potential use as an anti-inflammatory agent warrants further investigation.

Synthesis Methods

The synthesis of 4-chloro-3-{[(2,4-dimethylphenyl)amino]sulfonyl}-N-(2-methoxybenzyl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 2,4-dimethylaniline in the presence of sulfuric acid. The resulting product is then treated with sodium sulfite and sodium hydroxide to form the sulfonamide. The final step involves the reaction of the sulfonamide with 2-methoxybenzylamine in the presence of triethylamine to form the desired compound.

Scientific Research Applications

4-chloro-3-{[(2,4-dimethylphenyl)amino]sulfonyl}-N-(2-methoxybenzyl)benzamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.